N-(4-Bromophenyl)hydrazinecarbothioamide
Overview
Description
N-(4-Bromophenyl)hydrazinecarbothioamide, also known as this compound, is a useful research compound. Its molecular formula is C7H8BrN3S and its molecular weight is 246.13 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Anticonvulsant Applications
N-(4-Bromophenyl)hydrazinecarbothioamide and its derivatives have been explored for their potential anticonvulsant activities. For instance, research by Tripathi et al. (2012) and Nevagi et al. (2014) demonstrated that certain derivatives of this compound exhibited significant anticonvulsant properties in various seizure models, such as MES, scMET, and 6 Hz models, with minimal neurotoxicity. These studies also highlighted the compound's promising binding properties with molecular targets related to epilepsy, like glutamate and GABA receptors (Tripathi et al., 2012); (Nevagi et al., 2014).
Antioxidant Activity
Research by Bărbuceanu et al. (2014) on hydrazinecarbothioamides, including derivatives of this compound, indicated excellent antioxidant activities. The study utilized the DPPH method to assess the antioxidant properties of these compounds (Bărbuceanu et al., 2014).
DNA Binding and Antimicrobial Properties
The compound's potential for DNA binding and antimicrobial properties was explored by Farghaly et al. (2020). Their study showed that certain derivatives could interact with SS-DNA and exhibited antimicrobial and anti-cancer activities against various microbes and cancer cells (Farghaly et al., 2020).
Fluorescence Imaging and Environmental Applications
Zhu et al. (2019) investigated a ratiometric fluorescent probe for detecting hydrazine, utilizing a derivative with a 4-bromobutyryl group. This study underscored the compound's low cytotoxicity and suitability for fluorescence imaging in biological samples (Zhu et al., 2019).
Corrosion Inhibition
Ebenso et al. (2010) examined the efficiency of thiosemicarbazides, including this compound derivatives, as corrosion inhibitors for mild steel in acidic solutions. The study suggested these compounds' potential in corrosion prevention applications (Ebenso et al., 2010).
Mechanism of Action
Target of Action
N-(4-Bromophenyl)hydrazinecarbothioamide, also known as 4-(4-Bromophenyl)-3-thiosemicarbazide, is recognized for its diverse biological activities . The compound’s primary targets are the enzymes PI3K, AKT1, and mTOR . These enzymes play a crucial role in cell survival, growth, and proliferation .
Mode of Action
The compound interacts with its targets by inhibiting their activity . This inhibition disrupts the normal functioning of the PI3K/Akt/mTOR signaling pathway, leading to changes in cell survival and growth .
Biochemical Pathways
The compound affects the PI3K/Akt/mTOR signaling pathway . This pathway is crucial for cell survival, growth, and proliferation . By inhibiting this pathway, the compound can induce apoptosis (cell death) and cause cell cycle arrest .
Pharmacokinetics
The druggability of the newly synthesized thiosemicarbazide derivatives, which include this compound, has been assessed, demonstrating optimal physicochemical properties . These properties could potentially impact the compound’s Absorption, Distribution, Metabolism, and Excretion (ADME) properties and its bioavailability.
Result of Action
The compound exhibits potent antioxidant, anticancer, and antimicrobial activities . It has shown significant effects in inhibiting tumor survival, inducing apoptosis, and causing cell cycle arrest in MCF-7 cell lines . Furthermore, it has demonstrated significant antimicrobial activities against S. aureus and E. coli, and antifungal effect against C. albicans .
Properties
IUPAC Name |
1-amino-3-(4-bromophenyl)thiourea | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8BrN3S/c8-5-1-3-6(4-2-5)10-7(12)11-9/h1-4H,9H2,(H2,10,11,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ACKSCWQUPJXVIC-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1NC(=S)NN)Br | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8BrN3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10181056 | |
Record name | 4-(4-Bromophenyl)thiosemicarbazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10181056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
246.13 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
2646-31-3 | |
Record name | 4-(4-Bromophenyl)thiosemicarbazide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002646313 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 4-(4-Bromophenyl)thiosemicarbazide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10181056 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 2646-31-3 | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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